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Compound of Interest

Compound Name: Pirimicarb

Cat. No.: B1678450

Physicochemical Properties of Pirimicarb: A
Technical Guide

This in-depth technical guide provides a comprehensive overview of the core physicochemical
properties of the insecticide Pirimicarb. The information is tailored for researchers, scientists,
and professionals in drug development, presenting quantitative data, detailed experimental
methodologies, and a visualization of its primary mode of action.

Core Physicochemical Data

The following tables summarize the key physicochemical properties of Pirimicarb, facilitating
easy comparison and reference.

Table 1: Solubility of Pirimicarb
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Solvent Solubility Temperature (°C)
Water 2.7 g/L[1] 25
Water 3.1g/L 20
Acetone >200 g/L[2] 20
Acetone 4 g/L[3][4] 25
Dichloromethane >200 g/L[2] 20
Ethyl acetate >200 g/L[2] 20
Acetonitrile >200 g/L[2] 20
Methanol >200 g/L[2] 20
Ethanol 2.5 g/L[3][4] 25
Xylene 2.9 g/L[3][4] 25
Chloroform 3.3 g/L[3][4] 25
Octanol 75 g/L[2] 20
Heptane 6 g/L[2] 20

Table 2: Partition Coefficient and Vapor Pressure of Pirimicarb

Property

Value

Octanol-Water Partition Coefficient (logP) 1.7[3][4]

1.58 x 107> torr at 25°C[1] 3.0 x 10> torr at
30°C[1] 2.1 x 1073 Pa at 30°C[4] 0.43 mPa at
20°C

Vapor Pressure

Experimental Protocols

The determination of the physicochemical properties of chemical substances like Pirimicarb is
standardized through internationally recognized guidelines, such as those published by the
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Organisation for Economic Co-operation and Development (OECD). These protocols ensure
data consistency and reliability.

Solubility Determination (Following OECD Guideline
105)

The water solubility of Pirimicarb is determined using methods outlined in OECD Guideline
105.[3][5]6]1[71[8][9][10] Two primary methods are recommended based on the expected
solubility of the substance.

e Column Elution Method (for solubilities below 10-2 g/L):

o A column is packed with an inert support material coated with the test substance,
Pirimicarb.

o Water is passed through the column at a slow, constant rate.
o The eluate is collected in fractions.

o The concentration of Pirimicarb in each fraction is determined using a suitable analytical
method (e.g., High-Performance Liquid Chromatography - HPLC).

o The plateau of the concentration curve represents the water solubility.

o Flask Method (for solubilities above 102 g/L):

o

An excess amount of Pirimicarb is added to a flask containing purified water.

[¢]

The flask is agitated at a constant temperature until equilibrium is reached. This can take
24 hours or longer.

[¢]

The solution is then centrifuged or filtered to remove undissolved particles.

[¢]

The concentration of Pirimicarb in the clear aqueous phase is measured using a
validated analytical technique.

For solubility in organic solvents, a similar flask method is employed, substituting water with the
respective solvent.
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Octanol-Water Partition Coefficient (logP) Determination
(Following OECD Guideline 117)

The n-octanol/water partition coefficient (logP) is a measure of a chemical's lipophilicity and is a
critical parameter in assessing its environmental fate and biological uptake. The High-
Performance Liquid Chromatography (HPLC) method, as described in OECD Guideline 117, is
a common and efficient way to estimate logP.[2][11][12]

 Principle: The method is based on the correlation between the retention time of a substance
on a reverse-phase HPLC column and its logP value. The stationary phase is non-polar
(e.g., C18-coated silica), and the mobile phase is a polar solvent mixture (e.g., methanol-
water).

o Calibration: A series of standard compounds with known logP values are injected into the
HPLC system to create a calibration curve of retention time versus logP.

o Sample Analysis: A solution of Pirimicarb is injected into the same HPLC system under
identical conditions.

o Determination of logP: The retention time of Pirimicarb is measured, and its logP value is
determined by interpolation from the calibration curve.

Vapor Pressure Determination (Following OECD
Guideline 104)

Vapor pressure is a measure of a substance's volatility. OECD Guideline 104 describes several
methods for its determination, and the choice of method depends on the expected vapor
pressure range.[1][13][14][15][16] For a compound like Pirimicarb with a relatively low vapor
pressure, the Gas Saturation Method is often suitable.

o Apparatus: A stream of an inert gas (e.g., nitrogen) is passed at a known flow rate through a
sample of Pirimicarb, which is maintained at a constant temperature.

e Saturation: The gas stream becomes saturated with the vapor of Pirimicarb.

e Trapping: The vapor is then trapped from the gas stream using a suitable adsorbent or a cold
trap.
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e Quantification: The amount of Pirimicarb trapped is quantified using an appropriate
analytical method (e.g., Gas Chromatography - GC).

o Calculation: The vapor pressure is calculated from the amount of substance collected, the
volume of gas passed through the sample, and the temperature.

Mode of Action: Acetylcholinesterase Inhibition

Pirimicarb is a carbamate insecticide that functions as a potent inhibitor of the enzyme
acetylcholinesterase (AChE).[4][17][18] AChE is crucial for the proper functioning of the central
nervous system in insects. It is responsible for breaking down the neurotransmitter
acetylcholine (ACh) in the synaptic cleft.

The inhibition of AChE by Pirimicarb leads to an accumulation of acetylcholine at the
postsynaptic membrane. This results in continuous stimulation of the nerve, leading to
hyperactivity, paralysis, and ultimately the death of the insect.

Below is a diagram illustrating the signaling pathway of acetylcholinesterase and its inhibition
by Pirimicarb.

Caption: Mechanism of acetylcholinesterase inhibition by Pirimicarb.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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solubility-logp-vapor-pressure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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